Cas no 34202-83-0 (7-O-Methyl-rutin)

• Product name: 7-O-Methyl-rutin
• CAS No: 34202-83-0
• MF: C₂₈H₃₂O₁₆
• MW: 624.544090270996
• CID: 2002298
• PubChem ID: 10326596

7-O-Methyl-rutin Chemical and Physical Properties

Names and Identifiers

• 7-O-Methyl-rutin
• DTXSID901313213
• MEGxp0_001452
• ACon1_000351
• 34202-83-0
• Rhamnetin 3-O-rutinoside
• AKOS040735048
• NCGC00169159-01
• XR161585
• 7-O-Methylrutin
• BRD-K62914941-001-01-2
• Rhamnetin 3-O-rutinoside;3-[[6-O-(6-Deoxy-?-L-mannopyranosyl)-?-D-glucopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-4H -1-benzopyran-4-one
• Rhamnetin-3-rutinoside

• Inchi： InChI=1S/C28H32O16/c1-9-18(32)21(35)23(37)27(41-9)40-8-16-19(33)22(36)24(38)28(43-16)44-26-20(34)17-14(31)6-11(39-2)7-15(17)42-25(26)10-3-4-12(29)13(30)5-10/h3-7,9,16,18-19,21-24,27-33,35-38H,8H2,1-2H3/t9-,16+,18-,19+,21+,22-,23+,24+,27+,28-/m0/s1
• InChI Key： LVRWOUXRNRBDNV-GEBJFKNCSA-N
• SMILES： CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)OC)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 624.16903493g/mol
• Monoisotopic Mass: 624.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 255Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids